BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-Amino-2-
butanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Amino-2-butanol

Cat. No.: B1205648

CAS Number: 13552-21-1

This technical guide provides a comprehensive overview of 1-Amino-2-butanol, a versatile
organic compound with significant applications in various industrial and research sectors. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its chemical properties, synthesis, and key applications.

Chemical and Physical Properties

1-Amino-2-butanol is a bifunctional organic molecule containing both a primary amine and a
primary alcohol functional group.[1] This structure allows it to participate in a wide range of
chemical reactions, making it a valuable intermediate in organic synthesis.[1] It exists as a
colorless to slightly yellow liquid at room temperature and is soluble in water.[2][3]

Table 1: Physicochemical Properties of 1-Amino-2-butanol
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Property Value Reference

CAS Number 13552-21-1 [2][4]1[5]1[6]

Molecular Formula C4H11NO [2][41[6]

Molecular Weight 89.14 g/mol [2][4]
Colorless to light yellow clear

Appearance . [21[7]
liquid

Boiling Point 169.0 °C [2]

Melting Point -2°C [8]

Density 0.94 g/mL at 20 °C [2]

pKa 12.92 + 0.35 [2]

pH 12.7 [8]

- Soluble in water (>=10 mg/ml

Solubility [2][3]
at 70° F)

XLogP3 -0.4 [2]

Table 2: Toxicological Data for 1-Amino-2-butanol

Parameter Value Species Reference
LD50 (Oral) ~1800 mg/kg bw Rat
LD50 (Oral) 2300 mg/kg bw Mouse

Experimental Protocols

Synthesis of dl-2-amino-1-butanol via Hydrolysis of the Reaction Product of 1-Butene, Chlorine,
and a Nitrile

This protocol describes the synthesis of dl-2-amino-1-butanol, which can contain 1-amino-2-
butanol as a significant component, as detailed in patent US3944617A.[9] The process
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involves the reaction of 1-butene with chlorine in the presence of a nitrile, followed by
hydrolysis.

Materials:

e 1-butene

e Chlorine

o Acetonitrile

e Ice water

e Concentrated Hydrochloric Acid

 |sopropanol

Sodium Hydroxide

Procedure:

¢ In a reaction vessel, introduce 1-butene and chlorine into an excess of a nitrile compound,
such as acetonitrile, with stirring at a controlled temperature (e.g., 0 to 5°C).[10]

» Continue stirring for an additional 30 minutes to ensure the completion of the reaction.[10]

e Pour the reaction mixture into ice water. The temperature will rise due to the exothermic
reaction.[10]

 Stir the aqueous mixture for 30 minutes.[10]

o Add more water and distill off the excess acetonitrile and any 1,2-dichlorobutane by-product.
[10]

e Once the temperature of the reaction mixture reaches 100°C, add concentrated hydrochloric
acid and reflux the mixture for 5 hours to facilitate hydrolysis.[10]
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 After hydrolysis, remove the solvent by distillation under reduced pressure. The residue is dl-
2-amino-1-butanol hydrochloride.[9][10]

e To isolate the free base, add the crude dI-2-amino-1-butanol hydrochloride to a solution of
sodium hydroxide in isopropanol over 30 minutes with stirring.[9]

e The reaction will warm to approximately 45°C, and sodium chloride will precipitate.[9]
« Filter the precipitated salt and wash it with isopropanol.[9]
o Combine the washings with the main filtrate and distill under reduced pressure.[9]

o Collect the fore-run of isopropanol and water, and then distill the dI-2-amino-1-butanol at
95°-105°C at 30 mm Hg.[9] The product may contain a percentage of 1-amino-2-butanol.[9]

Visualizations
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Caption: Synthesis workflow for 2-Amino-1-butanol.
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Applications of 1-Amino-2-butanol
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Caption: Key application areas of 1-Amino-2-butanol.

Applications

1-Amino-2-butanol is a versatile chemical intermediate with a range of applications across
different industries.

e Pharmaceuticals: It serves as a crucial building block in the synthesis of various
pharmaceutical compounds.[2][11] For instance, it is a precursor for ethambutol
hydrochloride, a drug used to treat tuberculosis.[2] Its chiral nature makes it valuable in the
enantioselective synthesis of therapeutic agents.[]

o Chemical Industry: In the chemical industry, it is utilized in the production of surfactants and
emulsifiers, which are essential components in detergents and cleaning agents.[2][12] It also
acts as an intermediate in the manufacturing of vulcanization accelerators for the rubber
industry and as an acid gas absorbent in industrial processes.[12]

o Biochemical Research: Due to its structural similarity to amino acids, 1-amino-2-butanol is
used in biochemical research to study amino acid metabolism and enzyme activity.[2] It may
also have potential interactions with biological systems that could influence metabolic
pathways and neurotransmitter activity.[2]
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Safety and Handling

1-Amino-2-butanol is classified as a hazardous substance and should be handled with
appropriate safety precautions.

e Hazards: It is harmful if swallowed, causes severe skin burns and eye damage, and may
cause respiratory irritation.[13] It is also considered toxic and/or corrosive, and inhalation,
ingestion, or skin contact may lead to severe injury.[3][13]

e Personal Protective Equipment (PPE): When handling this chemical, it is recommended to
wear protective gloves, protective clothing, eye protection, and face protection. Splash-proof
safety goggles are essential.[13]

» First Aid: In case of contact with eyes, flush with water for 20-30 minutes and seek
immediate medical attention.[13] For skin contact, immediately flood the affected area with
water, remove contaminated clothing, and wash thoroughly with soap and water.[13] If
inhaled, move to fresh air. If swallowed, have the victim drink water (two glasses at most)
and call a physician immediately; do not induce vomiting.

» Storage and Stability: Store in a cool, dry, and well-ventilated place.[8] The compound is
stable but combustible and incompatible with strong oxidizing agents.[7] Avoid prolonged
exposure to air.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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